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Compound of Interest

Compound Name: Ofirnoflast

Cat. No.: B15608140

Essential Safety and Handling Guide for Ofirnoflast

Disclaimer: Ofirnoflast (also known as HT-6184) is a potent, first-in-class, investigational
serine/threonine-protein kinase Nek?7 inhibitor.[1][2][3] As an investigational compound
undergoing clinical evaluation, a comprehensive, officially sanctioned Safety Data Sheet (SDS)
is not publicly available. The following guidance is based on established best practices for
handling potent, novel pharmaceutical compounds in a research and development setting and
should be supplemented by a thorough internal risk assessment by your institution's
Environmental Health and Safety (EHS) department.

Ofirnoflast is an orally bioavailable small molecule that functions as a selective NEK7
allosteric modulator.[4][5] Its mechanism of action involves preventing the formation and
promoting the disassembly of the NLRP3 inflammasome, a key driver of chronic inflammation.
[4][6][7] It is currently in Phase 2 clinical trials for conditions including myelodysplastic
syndromes (MDS) and obesity.[6][8][9]

Personal Protective Equipment (PPE) Protocol

Due to its high potency and novel biological activity, Ofirnoflast must be handled with stringent
containment measures to prevent personnel exposure. The primary routes of exposure are
inhalation of aerosolized powder and dermal contact. The following table outlines the minimum
required PPE.
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Note: Always wear two pairs of gloves when handling Ofirnoflast. The outer glove should be
removed immediately after handling and disposed of as hazardous waste. The inner glove
should be removed upon leaving the designated work area.

Operational Plan: Step-by-Step Handling Procedures

2.1. Preparation and Weighing:

» Designate Area: All handling of solid Ofirnoflast must occur within a designated area, such
as a chemical fume hood or a ventilated balance enclosure, to contain any airborne particles.

o Don PPE: Before entering the designated area, don the appropriate PPE as specified in the
table above (double gloves, goggles, disposable gown, and respirator).
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» Weighing: Use a tared, sealed container for weighing. Handle the compound gently to
minimize dust generation.

» Cleaning: After weighing, decontaminate the balance and surrounding surfaces. The outer
pair of gloves should be disposed of immediately into a sealed hazardous waste bag.

2.2. Solubilization:

e Solvent Preparation: Prepare the required solvent (e.g., DMSO, PEG300, Tween 80, Saline)
within the chemical fume hood.[1]

» Addition of Solvent: Add the solvent to the container with the pre-weighed Ofirnoflast slowly
to avoid splashing.

e Mixing: Cap the container securely and mix using a vortex or sonicator until fully dissolved.

o Labeling: Clearly label the container with the compound name, concentration, solvent, date,
and appropriate hazard symbols.

2.3. Experimental Use:

o Containment: All procedures involving the handling of Ofirnoflast solutions should be
performed within a certified chemical fume hood or biosafety cabinet.

o Aseptic Technique: For cell-based assays, utilize strict aseptic techniques to prevent
contamination of both the experiment and the laboratory environment.

o Spill Management: Have a spill kit readily available. In case of a spill, follow the
decontamination protocol outlined below.

Decontamination and Disposal Plan

3.1. Decontamination: In the event of a spill, all personnel in the immediate area should be
alerted. The area should be evacuated if the spill is large or involves a significant amount of
aerosolized powder.
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Spill Type

Decontamination Protocol

Solid (Powder)

1. Cover the spill with damp paper towels to
prevent aerosolization. 2. Gently wipe the area,
working from the outside in. 3. Clean the area
with a 1% sodium hypochlorite solution, followed
by 70% ethanol. 4. Dispose of all cleaning

materials as hazardous waste.

Liguid (Solution)

1. Absorb the spill with absorbent pads. 2. Clean
the area with a 1% sodium hypochlorite solution,
followed by 70% ethanol. 3. Dispose of all

cleaning materials as hazardous waste.

3.2. Disposal: All waste contaminated with Ofirnoflast, including pipette tips, tubes, vials,

gloves, gowns, and cleaning materials, must be disposed of as hazardous chemical waste.

e Segregation: Do not mix Ofirnoflast waste with general or biohazardous waste.

» Containerization: Collect all solid and liquid waste in clearly labeled, sealed, and puncture-

proof hazardous waste containers.

o Disposal: Follow your institution's and local regulations for the disposal of hazardous

pharmaceutical waste, which typically involves incineration by a certified vendor.[1][3][9][10]

Visualizations
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Start: Handling Ofirnoflast

Is the compound in solid (powder) form?

No
Weighing or handling powder? Is the compound in solution?

Storage/Transport Only

Required PPE: Required PPE:
- Ventilated Enclosure - Fume Hood/BSC
- Double Nitrile Gloves - Double Nitrile Gloves
- Disposable Gown - Disposable Gown
- Safety Goggles - Safety Goggles
- N95 Respirator - Face Shield (if splash risk)

Required PPE:
- Single Nitrile Gloves
- Safety Glasses
- Lab Coat

End: Procedure Complete

Click to download full resolution via product page

Caption: PPE selection pathway for handling Ofirnoflast.
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1. Preparation

- Assemble Materials
- Don Appropriate PPE

2. Weighing (Solid Form)
- Use Ventilated Enclosure
- Minimize Dust

\4
3. Solubilization
- In Fume Hood
- Add Solvent to Solid

4. Experimental Use
- In Fume Hood/BSC
- Follow Protocol

5. Decontamination
- Clean Work Surfaces
- Manage Spills Promptly

6. Waste Disposal
- Segregate Hazardous Waste
- Use Labeled, Sealed Containers

7. Doff PPE
- Remove Outer Gloves First
- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling Ofirnoflast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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